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Compound of Interest

Compound Name: Pentyl benzoate

Cat. No.: B1580521

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the material safety data for pentyl benzoate,
tailored for its use in a laboratory setting. The information is compiled from various safety data
sheets and chemical databases to ensure a thorough understanding of its properties, hazards,
and the necessary precautions for its handling.

Chemical Identification and Physical Properties

Pentyl benzoate, also known as amyl benzoate, is the ester formed from the condensation of
benzoic acid and pentanol.[1] It is a colorless liquid with a floral, fruity, balsamic odor.[1][2]

Table 1: Physical and Chemical Properties of Pentyl Benzoate
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Property Value Source(s)
CAS Number 2049-96-9 [2][3][4][5]16]
Molecular Formula C12H1602 [11[2][3][6]
Molecular Weight 192.25 g/mol [6]
Appearance Clear, colorless liquid [31[7]

Boiling Point 260 °C (500 °F; 533 K) [7]

Flash Point 113.2 °C (235.8 °F) [3]

Density 0.994 g/cm?3 [3]

. Insoluble in water; soluble in
Solubility ] [1107]
organic solvents.

Refractive Index 1.50 [7]

Hazard Identification and GHS Classification

Pentyl benzoate is classified as a hazardous substance under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS).[2] Understanding these
classifications is crucial for safe handling and use.

Table 2: GHS Hazard Classification for Pentyl Benzoate

Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids Category 3
vapor
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation

Hazardous to the Aquatic o
_ , H412: Harmful to aquatic life
Environment, Long-Term Chronic 3 ) ]
with long lasting effects
Hazard
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Understanding the GHS Classifications:

o Flammable Liquid - Category 3: This classification is for liquids with a flash point of = 23 °C
and < 60 °C. While some sources list a higher flash point, it is still considered a combustible
liquid.[2]

 Skin Irritation - Category 2: This classification is based on evidence that the substance can
cause reversible skin damage.[2] This is often determined through animal studies (e.g.,
observing erythema and edema) or in vitro testing.

o Eye Irritation - Category 2A: This indicates that the substance can cause reversible eye
irritation.[2] The classification is based on data from animal studies (e.g., Draize test) or in
vitro equivalents that assess corneal opacity, iritis, and conjunctival redness and swelling.

e Aquatic Chronic - Category 3: This classification is for substances that are harmful to aquatic
life with long-lasting effects.[2] This is determined by data on the substance's toxicity to
aguatic organisms (e.g., fish, daphnia, algae) and its persistence and bioaccumulation
potential.

Below is a logical workflow for the GHS classification of a chemical substance like pentyl
benzoate.

Environmental Hazards

Hazard Communication

e.g., Aquatic Toxicit;
(e, Aquatic Toxicity) Classification

Assign Hazard Class Select Signal Word, Generate Safety Data Sheet
Lo Pictograms, and
and Category and Labels

Data Collection & Evaluation

Collect Physical, Chemical, Evaluate Data Quality [ L]
and Toxicological Data and Relevance

»

h
Health Hazards Compare Data with
(e.g., Skin/Eye Irritation) GHS Criteria

Hazard/Precautionary
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GHS Classification Workflow

Experimental Protocols

The following are general descriptions of experimental protocols typically used to determine the
key physical and chemical properties of a substance like pentyl benzoate. The specific
standards used may vary by the testing laboratory.

Table 3: General Experimental Protocols for Physicochemical Properties

Property General Methodology

Determined using methods such as those

described in OECD Guideline 103, which
Boiling Point involves distillation or ebulliometry to measure

the temperature at which the vapor pressure of

the liquid equals the external pressure.

Typically determined using a closed-cup
method, such as the Pensky-Martens closed-
cup tester (ASTM D93) or as described in

Flash Point OECD Guideline 104. This involves heating the
substance in a closed vessel and introducing an
ignition source to determine the lowest

temperature at which the vapors will ignite.

Can be measured using various techniques,

) including a hydrometer, a pycnometer, or an

Density o ) ) ]
oscillating U-tube density meter, as outlined in

methods like OECD Guideline 109.

The flask method (OECD Guideline 105) is a
common technique where the substance is
o dissolved in water at a specific temperature until
Solubility in Water o
saturation is reached, followed by the
determination of the concentration of the

substance in the aqueous phase.

Safe Handling and Storage
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Proper handling and storage procedures are essential to minimize the risks associated with
pentyl benzoate.

e Handling: Handle in well-ventilated areas.[2] Avoid breathing vapors and contact with skin
and eyes.[2] Keep away from heat, sparks, open flames, and other ignition sources.[2] Wear
appropriate personal protective equipment (PPE), including gloves, goggles, and protective
clothing.[2]

o Storage: Store in tightly closed containers in a cool, dry, and well-ventilated area.[2] Keep
away from strong oxidizing agents and strong acids.[2]

First Aid and Emergency Procedures

In the event of exposure or an accident, follow these first aid and emergency procedures.

Table 4: First Aid Measures for Pentyl Benzoate Exposure

Exposure Route First Aid Instructions

Remove the victim to fresh air and keep at rest.

Inhalation ) o
Seek medical attention if symptoms occur.[2]
Wash thoroughly with soap and water. Remove
Skin Contact contaminated clothing. Get medical attention if
irritation develops.[2]
Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses if present and easy to
do so. Continue rinsing. Seek medical advice.[2]
) Rinse mouth with water. Do not induce vomiting.
Ingestion

Seek immediate medical attention.[2]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use foam, carbon dioxide, or dry chemical. Avoid using direct
water jets.[2]
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e Specific Hazards: Vapors may form explosive mixtures with air.[2] Combustion produces
carbon oxides.[2]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.[2]

Accidental Release Measures:

In the case of a spill, the following workflow should be followed to ensure a safe and effective
cleanup.
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Pentyl Benzoate Spill Occurs

i

Evacuate Immediate Area

'

Alert Others and Lab Supervisor

i

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

i

Contain the Spill with Inert Absorbent Material
(e.g., Sand, Vermiculite)

i

Collect Absorbed Material into a
Labeled, Sealable Container

i

Clean the Spill Area with Soap and Water

i

Dispose of Waste as Hazardous Material
in Accordance with Local Regulations

i

Decontaminate or Dispose of PPE

'

Document the Incident

Click to download full resolution via product page

Pentyl Benzoate Spill Response Workflow
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Toxicological and Ecological Information

Toxicological Information:

» Routes of Exposure: The primary routes of exposure are inhalation, ingestion, and contact
with skin and eyes.[2]

e Acute Effects: Causes skin and eye irritation.[2]
o Chronic Effects: Prolonged or repeated exposure may cause dermatitis or sensitization.[2]

» Mechanism of Action: While specific signaling pathways for pentyl benzoate are not well-
documented in publicly available literature, the toxicity of benzoates, in general, has been
studied. For instance, in fungi, benzoates can lower the intracellular pH, leading to the
inhibition of enzymes like phosphofructokinase, which disrupts glycolysis and cellular energy
production.

Ecological Information:

Ecotoxicity: Pentyl benzoate is harmful to aquatic life with long-lasting effects.[2]

Persistence and Degradability: It is expected to be biodegradable.[2]

Bioaccumulative Potential: It has a low potential for bioaccumulation.[2]

Environmental Precautions: Prevent leakage into drains, surface water, or groundwater.[2]

Disposal Considerations

Dispose of pentyl benzoate and its containers in accordance with local, regional, and national
regulations.[2] Do not release it into the environment.[2]

This guide is intended to provide comprehensive safety information for the laboratory use of
pentyl benzoate. It is not exhaustive, and users should always consult the most current Safety
Data Sheet from their supplier and adhere to all applicable safety regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sheet-for-lab-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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